![molecular formula C27H20FNO4 B11415928 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]acetamide](/img/structure/B11415928.png)
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]acetamide
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Overview
Description
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]acetamide is a complex organic compound with a unique structure.
Structure: It consists of two fused benzofuran rings, one of which bears a 4,6-dimethyl substitution, while the other has a 4-fluorobenzoyl group attached. The central acetamide moiety connects these two benzofuran fragments.
Significance: This compound exhibits interesting pharmacological properties and has applications in various fields.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One approach is to start with commercially available precursors and then perform selective reactions to assemble the final structure.
Reaction Conditions: Specific reaction conditions may vary, but key steps include benzofuran ring formation, acylation, and amide bond formation.
Industrial Production: While industrial-scale production details are proprietary, laboratories can synthesize this compound using established methods.
Chemical Reactions Analysis
Reactivity: 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]acetamide can undergo various reactions
Common Reagents: Reagents like oxidants (e.g., KMnO₄), reducing agents (e.g., LiAlH₄), and nucleophiles (e.g., NaOH) play crucial roles.
Major Products: The specific products depend on reaction conditions, but modified benzofuran derivatives are common.
Scientific Research Applications
Biology: Investigations explore its interactions with biological systems, such as enzyme inhibition or receptor binding.
Medicine: It may have therapeutic potential (e.g., as an anti-inflammatory or anticancer agent).
Industry: Industries may use it as a precursor for drug development or specialty chemicals.
Mechanism of Action
Targets: The compound likely interacts with specific protein targets (enzymes, receptors, etc.).
Pathways: It may modulate cellular pathways related to inflammation, cell growth, or metabolism.
Comparison with Similar Compounds
Uniqueness: Its combination of benzofuran rings, fluorobenzoyl group, and acetamide linkage distinguishes it from related compounds.
Similar Compounds: Other benzofuran derivatives, such as 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine , exhibit different properties.
Properties
Molecular Formula |
C27H20FNO4 |
---|---|
Molecular Weight |
441.4 g/mol |
IUPAC Name |
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]acetamide |
InChI |
InChI=1S/C27H20FNO4/c1-15-11-16(2)24-18(14-32-22(24)12-15)13-23(30)29-25-20-5-3-4-6-21(20)33-27(25)26(31)17-7-9-19(28)10-8-17/h3-12,14H,13H2,1-2H3,(H,29,30) |
InChI Key |
VJCYOZYGMODZQD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C(=C1)OC=C2CC(=O)NC3=C(OC4=CC=CC=C43)C(=O)C5=CC=C(C=C5)F)C |
Origin of Product |
United States |
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